Cas no 1499162-36-5 (6-(benzyloxy)-1H-indazol-5-amine)

• Product Name: 6-(benzyloxy)-1H-indazol-5-amine
• CAS No: 1499162-36-5
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 5712663
• PubChem ID: 90015011
• Update Time: 2026-03-11

6-(benzyloxy)-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1499162-36-5
• SFPJBKYIGIUCLL-UHFFFAOYSA-N
• SCHEMBL15534529
• 6-(benzyloxy)-1H-indazol-5-amine
• SB16341
• 1H-Indazol-5-amine, 6-(phenylmethoxy)-

• Inchi： 1S/C14H13N3O/c15-12-6-11-8-16-17-13(11)7-14(12)18-9-10-4-2-1-3-5-10/h1-8H,9,15H2,(H,16,17)
• InChI Key： SFPJBKYIGIUCLL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC2=C(C=NN2)C=C1N

Computed Properties

• Exact Mass: 239.105862047g/mol
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 481.5±30.0 °C(Predicted)
• pka: 14.74±0.40(Predicted)